Cas no 2770452-99-6 ((9H-fluoren-9-yl)methyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate
• CAS No: 2770452-99-6
• MF: C₂₃H₂₀ClNO₃
• MW: 393.862805366516
• CID: 5853657
• PubChem ID: 165993902
• Update Time: 2025-05-05

(9H-fluoren-9-yl)methyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2770452-99-6
• EN300-37396936
• (9H-fluoren-9-yl)methyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate

• Inchi： 1S/C23H20ClNO3/c24-16-7-5-6-15(12-16)22(13-26)25-23(27)28-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-22,26H,13-14H2,(H,25,27)/t22-/m1/s1
• InChI Key： RZTUFBNPPGRSPF-JOCHJYFZSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](CO)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 393.1131712g/mol
• Monoisotopic Mass: 393.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate

Introduction to (9H-fluoren-9-yl)methyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule potentially offering unique properties that can be leveraged for therapeutic applications. One such compound, identified by the CAS number 2770452-99-6, is (9H-fluoren-9-yl)methyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate. This intricate molecular structure has garnered attention in the scientific community due to its potential applications in drug discovery and molecular research.

The compound's name itself provides a wealth of information about its chemical composition and possible functionalities. The core structure, (9H-fluoren-9-yl)methyl, suggests a fluorene derivative, which is a well-known scaffold in medicinal chemistry due to its stability and ability to interact with biological targets. The carbamate moiety, on the other hand, introduces a polar group that can enhance solubility and binding affinity. Specifically, the N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl] part of the molecule adds complexity, incorporating both chiral and hydrophilic elements that could be crucial for biological activity.

In recent years, there has been a growing interest in the development of chiral drugs, as enantiomers can exhibit significantly different pharmacological properties. The presence of the (1S) configuration indicates that this compound is specifically designed to target biological processes with high selectivity. This is particularly relevant in the context of modern drug design, where precision is key to minimizing side effects and maximizing therapeutic efficacy.

One of the most exciting aspects of (9H-fluoren-9-yl)methyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate is its potential as a lead compound in the development of novel therapeutics. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors that are implicated in diseases such as cancer and neurodegenerative disorders. Preliminary studies have shown promising results in terms of binding affinity and selectivity, suggesting that this compound could be a valuable starting point for further optimization.

The fluorene core of the molecule is particularly interesting from a structural perspective. Fluorene derivatives are known for their rigid planar structure, which can facilitate stable interactions with biological targets. Additionally, the presence of electron-rich aromatic rings can enhance electronic properties, making fluorene-based compounds attractive for applications in photochemistry and materials science. However, it is the functional groups attached to this core that ultimately determine its biological activity.

The carbamate group is a versatile functional moiety that can participate in various chemical reactions, including hydrogen bonding and ionic interactions. These properties make it an excellent candidate for designing molecules that can interact with biological targets in a specific manner. In particular, the hydroxyl group within the carbamate moiety can form hydrogen bonds with polar residues in proteins, further enhancing binding affinity.

Another key feature of (9H-fluoren-9-yl)methyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate is its solubility profile. The combination of hydrophilic and lipophilic groups ensures that the compound can traverse cell membranes while remaining soluble in aqueous environments within cells. This balance is crucial for achieving effective drug delivery and distribution throughout the body.

Recent advances in computational chemistry have also contributed to our understanding of this compound's potential applications. Molecular modeling studies have allowed researchers to predict how (9H-fluoren-9-yl)methyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate interacts with various biological targets at an atomic level. These simulations have provided valuable insights into its binding mechanism and have helped identify potential modifications that could enhance its potency and selectivity.

In conclusion, (9H-fluoren-9-yl)methyl N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate represents an exciting opportunity for further research and development in chemical biology. Its unique structural features make it a promising candidate for designing novel therapeutics targeting a wide range of diseases. As our understanding of its properties continues to grow, so too will its potential applications in medicine and biotechnology.